![molecular formula C17H23NO5 B2445447 N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,6-dimethoxybenzamide CAS No. 923113-92-2](/img/structure/B2445447.png)
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,6-dimethoxybenzamide
Description
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,6-dimethoxybenzamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DNM-2 and is known for its unique chemical structure and properties.
Scientific Research Applications
Pheromone Studies
- Alkyl-1,6-dioxaspiro[4.4]nonane derivatives as Pheromones : Research by Francke and Reith (1979) identified 2-Ethyl-1,6-dioxaspiro[4.4]nonan (Chalcogran) as an aggregation pheromone in bark beetles, leading to systematic studies on spirocyclic ketals like N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,6-dimethoxybenzamide. These studies provided insights into identifying similar substances in biological materials (Francke & Reith, 1979).
Synthesis and Characterization
Synthesis of vic-Dioxime Ligands : Canpolat and Kaya (2004) synthesized vic-dioxime ligands containing 1,4-dioxaspiro[4.4]nonan-2-ylmethyl, exploring their coordination with various metal ions. This research aids in understanding the structural and chemical properties of such compounds (Canpolat & Kaya, 2004).
Efficient Synthesis Techniques : The work by Zhang and Nan (2017) focused on an efficient synthesis method for the 1,6-dioxaspiro[4.4]nonan-2-one motif, a component of the immunosuppressive triterpenoid Phainanoid F, demonstrating advanced synthetic techniques (Zhang & Nan, 2017).
Chemical Reactions and Properties
- Study of Spiroketal Stereochemistry : Lawson et al. (1993) investigated the stereochemistry of simple spiroketals like 1,6-dioxaspiro[4.4]nonane, which is structurally related to N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,6-dimethoxybenzamide. This research provides insights into the chemical behavior and potential applications of such compounds in synthetic chemistry (Lawson et al., 1993).
Biological Activity
- Anticonvulsant Activity : Research by Farrar et al. (1993) explored the anticonvulsant activity of compounds structurally related to N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,6-dimethoxybenzamide, providing valuable information on its potential therapeutic applications (Farrar et al., 1993).
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-2,6-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO5/c1-20-13-6-5-7-14(21-2)15(13)16(19)18-10-12-11-22-17(23-12)8-3-4-9-17/h5-7,12H,3-4,8-11H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAOIYGITSLDWCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NCC2COC3(O2)CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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